Cas no 404828-08-6 (GSK-3 Inhibitor XIII)

GSK-3 Inhibitor XIII is a potent and selective small-molecule inhibitor of glycogen synthase kinase-3 (GSK-3), an enzyme implicated in various cellular processes, including metabolism, proliferation, and apoptosis. This compound exhibits high specificity for both GSK-3α and GSK-3β isoforms, with minimal off-target effects, making it a valuable tool for studying GSK-3-dependent signaling pathways. Its well-characterized inhibitory profile and consistent activity in biochemical and cellular assays ensure reliable experimental reproducibility. GSK-3 Inhibitor XIII is particularly useful in research exploring neurodegenerative diseases, diabetes, and cancer, where GSK-3 dysregulation plays a critical role. The compound is supplied with detailed analytical data to confirm purity and stability.
GSK-3 Inhibitor XIII structure
GSK-3 Inhibitor XIII structure
Product Name:GSK-3 Inhibitor XIII
CAS No:404828-08-6
MF:C18H19N5
MW:305.376962900162
MDL:MFCD09037536
CID:325993
Update Time:2025-06-30

GSK-3 Inhibitor XIII Chemical and Physical Properties

Names and Identifiers

    • 4-Quinazolinamine,5,6,7,8-tetrahydro-N-(5-methyl-1H-pyrazol-3-yl)-2-phenyl-
    • (5-METHYL-1H-PYRAZOL-3-YL)-(2-PHENYLQUINAZOLIN-4-YL)AMINE
    • GSK-3 Inhibitor XIII
    • 4-Quinazolinamine, 5,6,7,8-tetrahydro-N-(5-methyl-1H-pyrazol-3-yl)-2-phenyl-
    • GSK3i XIII
    • Glycogen synthase kinase 3,Glycogen synthase kinase-3,ATP-competitive,GSK3i XIII,Inhibitor,GSK-3 Inhibitor XIII,GSK-3i XIII,GSK-3,inhibit
    • N-(5-methyl-1H-pyrazol-3-yl)-2-phenyl-5,6,7,8-tetrahydroquinazolin-4-amine
    • MDL: MFCD09037536
    • Inchi: 1S/C18H19N5/c1-12-11-16(23-22-12)20-18-14-9-5-6-10-15(14)19-17(21-18)13-7-3-2-4-8-13/h2-4,7-8,11H,5-6,9-10H2,1H3,(H2,19,20,21,22,23)
    • InChI Key: FAWIBADRALTDOY-UHFFFAOYSA-N
    • SMILES: N1=C2C(CCCC2)=C(NC2C=C(C)NN=2)N=C1C1=CC=CC=C1

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 456.1±45.0 °C at 760 mmHg
  • Flash Point: 214.9±28.7 °C
  • Solubility: DMF:0.25(最大浓度 mg/mL);0.83(最大浓度 mM)DMSO:0.15(最大浓度 mg/mL);0.5(最大浓度 mM)
  • pka: 13.78±0.10(Predicted)

GSK-3 Inhibitor XIII Pricemore >>

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Additional information on GSK-3 Inhibitor XIII

Recent Advances in GSK-3 Inhibitor XIII (404828-08-6): A Comprehensive Research Brief

Glycogen synthase kinase-3 (GSK-3) is a serine/threonine kinase that plays a pivotal role in numerous cellular processes, including glycogen metabolism, cell proliferation, and apoptosis. Dysregulation of GSK-3 has been implicated in various diseases, such as diabetes, Alzheimer's disease, and cancer. GSK-3 Inhibitor XIII (CAS: 404828-08-6) is a potent and selective inhibitor of GSK-3, which has garnered significant attention in recent years due to its therapeutic potential. This research brief aims to provide an overview of the latest findings related to GSK-3 Inhibitor XIII, focusing on its mechanism of action, pharmacological properties, and recent applications in preclinical and clinical studies.

Recent studies have elucidated the molecular mechanisms underlying the inhibitory effects of GSK-3 Inhibitor XIII. The compound exhibits high selectivity for GSK-3α and GSK-3β isoforms, with IC50 values in the nanomolar range. Structural analyses reveal that GSK-3 Inhibitor XIII binds to the ATP-binding pocket of GSK-3, thereby preventing the phosphorylation of downstream substrates. This inhibition leads to the stabilization of β-catenin, a key player in the Wnt signaling pathway, which is often dysregulated in cancer. Additionally, GSK-3 Inhibitor XIII has been shown to modulate the activity of transcription factors such as NF-κB and CREB, further expanding its therapeutic potential.

In the context of neurodegenerative diseases, GSK-3 Inhibitor XIII has demonstrated promising results. A 2023 study published in *Journal of Neurochemistry* reported that the inhibitor significantly reduced tau hyperphosphorylation in a mouse model of Alzheimer's disease, leading to improved cognitive function. These findings suggest that GSK-3 Inhibitor XIII could serve as a potential disease-modifying agent for Alzheimer's and other tauopathies. Furthermore, the compound's ability to cross the blood-brain barrier enhances its suitability for central nervous system (CNS) applications.

Oncology research has also benefited from the exploration of GSK-3 Inhibitor XIII. A recent *Nature Communications* article highlighted its efficacy in combination therapies for glioblastoma multiforme (GBM). The study demonstrated that GSK-3 Inhibitor XIII synergized with temozolomide, a standard chemotherapeutic agent, to induce apoptosis in GBM cells while sparing normal neural cells. This synergistic effect was attributed to the inhibitor's ability to downregulate DNA repair mechanisms, thereby sensitizing cancer cells to chemotherapy. Such findings underscore the potential of GSK-3 Inhibitor XIII as an adjunct therapy in cancer treatment.

Despite its promising applications, challenges remain in the clinical translation of GSK-3 Inhibitor XIII. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and a relatively short half-life, necessitating further optimization of its formulation. Additionally, off-target effects and potential toxicity at higher doses warrant careful consideration in future studies. Ongoing research is focused on developing derivatives of GSK-3 Inhibitor XIII with improved pharmacokinetic profiles and reduced side effects.

In conclusion, GSK-3 Inhibitor XIII (404828-08-6) represents a versatile tool in the study of GSK-3-mediated pathways and a promising candidate for therapeutic development. Its applications span neurodegenerative diseases, cancer, and metabolic disorders, highlighting its broad therapeutic potential. Continued research and clinical trials will be essential to fully realize the benefits of this inhibitor and address the current limitations. This brief underscores the importance of GSK-3 Inhibitor XIII in advancing our understanding of GSK-3 biology and its translational applications.

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